1-hydroxypiperidine-2-carboxamide
Overview
Description
1-Hydroxypiperidine-2-carboxamide is a chemical compound with the formula C6H12N2O . It is a derivative of piperidine, an organic compound that consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) . The structure of 1-hydroxypiperidine-2-carboxamide contains a total of 22 bonds .
Molecular Structure Analysis
The molecular structure of 1-hydroxypiperidine-2-carboxamide includes a six-membered ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state . It contains 10 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 1 six-membered ring, 1 primary amide (aliphatic), 1 hydroxylamine (aliphatic), and 1 hydroxyl group .
Chemical Reactions Analysis
While specific chemical reactions involving 1-hydroxypiperidine-2-carboxamide are not detailed in the literature I have access to, piperidine derivatives have been studied for their intra- and intermolecular reactions leading to the formation of various other derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-hydroxypiperidine-2-carboxamide can be achieved through a two-step process involving the reaction of piperidine with phosgene followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "Piperidine", "Phosgene", "Methanol", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Piperidine is reacted with phosgene in methanol to form 1-chloro-2-piperidone.", "Step 2: The intermediate is then hydrolyzed with sodium hydroxide and hydrochloric acid to yield 1-hydroxypiperidine-2-carboxamide." ] } | |
CAS RN |
2624134-80-9 |
Molecular Formula |
C6H12N2O2 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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